Cas no 1806066-67-0 (6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid)

6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid is a versatile pyridine derivative with significant potential in agrochemical and pharmaceutical applications. Its structure features reactive chloro and chloromethyl groups, enabling further functionalization, while the difluoromethyl moiety enhances metabolic stability and bioavailability. The carboxylic acid group provides a handle for derivatization, making it a valuable intermediate in synthetic chemistry. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions. Its unique substitution pattern makes it particularly useful in the development of bioactive molecules, such as herbicides or enzyme inhibitors. Careful handling is advised due to its reactive functional groups.

6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid structure

1806066-67-0 structure

Product name:6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid

CAS No:1806066-67-0

MF:C₈H₅Cl₂F₂NO₂

MW:256.033607244492

CID:4871291

6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid
- Inchi： 1S/C8H5Cl2F2NO2/c9-2-4-3(7(11)12)1-5(10)13-6(4)8(14)15/h1,7H,2H2,(H,14,15)
- InChI Key： LVVGURDWLULJQG-UHFFFAOYSA-N
- SMILES： ClCC1C(C(=O)O)=NC(=CC=1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: 2.7
Topological Polar Surface Area: 50.2

6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029048049-1g	6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid	1806066-67-0	97%	1g	$1,460.20	2022-04-01

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Additional information on 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806066-67-0)

The compound 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806066-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and potential applications.

One of the key areas of research has been the optimization of synthetic routes for 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving halogenation and carboxylation. The researchers highlighted the importance of controlling reaction conditions to minimize by-products and improve purity, which is critical for subsequent biological testing and industrial-scale production.

In terms of biological activity, recent investigations have explored the compound's potential as a herbicide. A 2024 study in Pest Management Science reported that 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid exhibits strong inhibitory effects on the growth of broadleaf weeds, with a mechanism of action linked to the disruption of amino acid biosynthesis. The study also noted its relatively low toxicity to non-target organisms, making it a promising candidate for environmentally friendly agrochemical development.

Beyond agrochemical applications, preliminary research has indicated potential pharmaceutical uses for this compound. A 2023 paper in Bioorganic & Medicinal Chemistry Letters described its activity as a precursor in the synthesis of novel kinase inhibitors. The difluoromethyl and chloromethyl groups were found to play crucial roles in binding interactions with target enzymes, suggesting possibilities for further structural optimization to enhance selectivity and potency.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided valuable insights into the molecular properties of 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid. These analyses have revealed interesting conformational features and electronic properties that contribute to its reactivity and biological activity. Computational modeling studies have further supported these findings, enabling researchers to predict potential derivatives with improved characteristics.

Recent patent filings (2023-2024) indicate growing commercial interest in this compound and its derivatives. Several major agrochemical companies have claimed proprietary synthesis methods and formulations containing 6-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxylic acid as active ingredients, suggesting potential near-term commercialization in crop protection products.

Future research directions are likely to focus on expanding the compound's applications through structural modifications, exploring its potential in combination therapies, and investigating its environmental fate and toxicological profile more comprehensively. The unique combination of functional groups in this molecule continues to make it an attractive scaffold for both agrochemical and pharmaceutical development.